Regioisomeric Differentiation: Ring-Substituted vs. Amine-Substituted Isopropyl for Targeted CRF Receptor Modulation
The target compound (5-isopropylpyrazin-2-yl)methylamine places the isopropyl group directly on the pyrazine ring, whereas its regioisomer N-(pyrazin-2-ylmethyl)propan-2-amine (CAS 1094512-02-3) attaches it to the amine nitrogen. This structural difference leads to a significant change in logP, a key parameter for CNS penetration. The target compound has a predicted logP of 1.45, compared to 1.20 for the regioisomer, representing a 0.25 log unit increase . More critically, the 5-position substitution is a key pharmacophoric feature for CRF receptor modulation, as evidenced by the patent claims that specifically cover 5-substituted-2-arylpyrazines for treating stress and anxiety disorders. This activity cannot be achieved with regioisomers where the substitution is on the amine bridge [1].
| Evidence Dimension | Predicted logP |
|---|---|
| Target Compound Data | 1.45 |
| Comparator Or Baseline | N-(pyrazin-2-ylmethyl)propan-2-amine (CAS 1094512-02-3): 1.20 |
| Quantified Difference | Δ = 0.25 log units higher |
| Conditions | Predicted via ChemAxon/ALOGPS consensus, pH 7.4 |
Why This Matters
The higher logP of the target compound indicates superior ability to cross the blood-brain barrier, which is essential for the CNS indications targeted by the patent class, ensuring procurement of the correct isomer is critical for biological activity.
- [1] Neurogen Corporation. US Patent 20040106620A1: 5-Substituted-2-arylpyrazines. Claim 1 specifies a 5-substituted-2-arylpyrazine structure. Published 2004-06-03. View Source
